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Abstract

Tetravinylmethane, with the systematic IUPAC name 3,3-diethenyl-1,4-pentadiene, is a
unique hydrocarbon featuring a central quaternary carbon atom bonded to four vinyl groups.
This structure presents interesting possibilities for polymerization and organic synthesis. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of tetravinylmethane, drawing from available literature and computational data.
Due to the limited availability of experimental data, many of the cited properties are theoretical
estimations. This document also outlines a known synthetic approach and discusses potential
reactivity and polymerization pathways based on the chemistry of related polyene compounds.

Introduction

Tetravinylmethane (CoH12) is a non-conjugated diene with a highly symmetric, compact
structure.[1][2] Its four vinyl groups attached to a central carbon atom make it a compelling
target for polymer chemistry and as a building block in complex organic synthesis. The tetra-
allylic nature of the central carbon suggests unique reactivity. This guide aims to consolidate
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the available information on tetravinylmethane to serve as a resource for researchers in
chemistry and drug development.

Physical Properties

Experimental data on the physical properties of tetravinylmethane are scarce in publicly
accessible literature. The information presented below is a combination of computed data from
chemical databases and data for structurally similar compounds. It is crucial to note that these
values should be considered estimates until they can be confirmed by experimental
measurement.

Table 1: Physical Properties of Tetravinylmethane and Related Compounds

. 3,3-Dimethyl-1,4- 3-Ethenylpenta-1,4-
Tetravinylmethane . .
Property pentadiene diene
(Computed) . .
(Experimental) (Experimental)
Molecular Formula CoH12[1][2][3][41[5] C7Ha12 C7H10[6]
_ 120.19 g/mol [1][3][4]
Molecular Weight 5] 96.17 g/mol 94.15 g/mol [6]
. , 133.5 °C at 760 78.1°C at 760 89 °C at 760 mmHg[9]
Boiling Point
mmHg[7] mmHg[8] [6]
Melting Point N/A N/A N/A
Density 0.763 g/cm?3[7] 0.715 g/cm?3[8] 0.725 g/cm?3[9][6]
Refractive Index 1.453[7] N/A 1.431[9][6]
67.3 mmHg at 25°C[9]
Vapor Pressure 10.4 mmHg at 25°C[7] 104 mmHg at 25°C|[8] 6]
XLogP3-AA 3.6[4][10] N/A N/A

Solubility: Based on its nonpolar hydrocarbon structure, tetravinylmethane is expected to be
soluble in nonpolar organic solvents such as hexane, toluene, and diethyl ether, and insoluble
in water.[11][12][13][14][15]
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Chemical Properties and Reactivity

Detailed experimental studies on the chemical reactivity of tetravinylmethane are not widely
available. However, its structure as a tetra-allylic compound provides insight into its potential
chemical behavior.

Stability: The stability of tetravinylmethane has not been extensively documented. Polyenes
can be susceptible to oxidation and polymerization upon exposure to air, light, or heat.

Reactivity: The four vinyl groups are expected to undergo typical electrophilic addition reactions
with reagents such as halogens, hydrogen halides, and oxidizing agents. The tetra-allylic
central carbon may be susceptible to radical abstraction, potentially leading to crosslinking or
rearrangement reactions.

Synthesis

The synthesis of tetravinylmethane was first reported by Berger, Stogryn, and Zimmerman in
1964.[2][16] While the full experimental details from the original publication are not readily
available, the synthesis is a key piece of information for any researcher working with this
compound. The general approach is outlined below.

Experimental Protocol: Synthesis of Tetravinylmethane (General Approach)

A detailed, step-by-step experimental protocol for the synthesis of tetravinylmethane is not
available in the searched resources. The original 1964 publication by Berger et al. would be the
primary source for this information.

A potential synthetic pathway could involve the reaction of a central electrophilic carbon source
with a vinyl nucleophile.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetravinylmethane
https://pubs.acs.org/doi/full/10.1021/jo01027a510
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Central Carbon Electrophile

Reaction [—> 1AL\ InEHELE

i

Vinyl Nucleophile

m—V Radical Formation Initiation
’ > . . Cross-linking .
lg Growing Polymer Chain Cross-linked Polymer Network
B Wer—

Tetravinylmethane Monomer Propagation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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